Cas no 56857-02-4 (2-(3-bromo-2-thienyl)-1,3-Dioxolane)

2-(3-bromo-2-thienyl)-1,3-Dioxolane structure
56857-02-4 structure
Product Name:2-(3-bromo-2-thienyl)-1,3-Dioxolane
CAS No:56857-02-4
MF:C7H7BrO2S
MW:235.098280191422
CID:2104285
PubChem ID:12220211
Update Time:2025-04-21

2-(3-bromo-2-thienyl)-1,3-Dioxolane Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromo-2-thienyl)-1,3-Dioxolane
    • 1,3-Dioxolane, 2-(3-bromo-2-thienyl)-
    • 2-(3-bromo-thiophen-2-yl)-[1,3]dioxolane
    • 2-(3-bromothiophen-2-yl)-1,3-dioxolane
    • 3-bromo-2-(1,3-dioxolan-2-yl)thiophene
    • 3-bromo-2-(2-dioxolanyl)thiophene
    • bromothienyl dioxolane
    • SCHEMBL1858414
    • DA-20642
    • RRLGYJDKXAVIJU-UHFFFAOYSA-N
    • 56857-02-4
    • Inchi: 1S/C7H7BrO2S/c8-5-1-4-11-6(5)7-9-2-3-10-7/h1,4,7H,2-3H2
    • InChI Key: RRLGYJDKXAVIJU-UHFFFAOYSA-N
    • SMILES: BrC1C=CSC=1C1OCCO1

Computed Properties

  • Exact Mass: 233.93500
  • Monoisotopic Mass: 233.93501Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.7Ų

Experimental Properties

  • PSA: 46.70000
  • LogP: 2.55600
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.